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Chemical Profile and Storage Guidelines

Proper storage is crucial for maintaining the integrity of 2-Methyl-4-octanone. The following table

summarizes its key identifiers and storage conditions as provided by chemical suppliers [1] [2] [3].

Property Specification

CAS Number 7492-38-8 [1] [2] [3]

Molecular Formula C₉H₁₈O [1] [2] [3]

Molecular Weight 142.24 g/mol [1] [2] [3]

Recommended Storage Ambient temperatures; cool, dry, well-sealed container [1] [2]

Incompatibilities Oxidizing agents [1] [2]

Boiling Point 180°C [1] [4]

Refractive Index 1.415 [1] [4]
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Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2-Methyl-4-octanone? The main concerns are chemical

degradation and potential physical loss due to its volatility. It should be stored away from oxidizing agents,

as they can initiate decomposition reactions [1] [2]. While its specific degradation pathway is not

documented, ketones can undergo reactions like oxidation, reduction, and hydrolysis under extreme

conditions.

Q2: The material in my container has decreased without use. What could have happened? This likely

indicates evaporation. 2-Methyl-4-octanone is a volatile liquid. Ensure the container cap is tightly sealed

after each use and that the container has not been compromised. Always store it in a well-sealed container as

recommended by suppliers [1] [2].

Q3: How should I determine the shelf life of this chemical for my research records? For precise shelf-

life determination, you must perform empirical stability testing [5]. Since supplier-provided expiry dates

may be limited, establish an in-house testing program. The workflow below outlines this systematic

approach to assess stability and define shelf life.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s1896240?utm_src=pdf-body
https://www.fishersci.com/shop/products/2-methyl-4-octanone-99-thermo-scientific/AAA1995206
https://www.fishersci.ca/shop/products/2-methyl-4-octanone-99-thermo-scientific/p-7024755
https://www.smolecule.com/products/s1896240?utm_src=pdf-body
https://www.fishersci.com/shop/products/2-methyl-4-octanone-99-thermo-scientific/AAA1995206
https://www.fishersci.ca/shop/products/2-methyl-4-octanone-99-thermo-scientific/p-7024755
https://jast-journal.springeropen.com/articles/10.1186/s40543-022-00317-6
https://www.smolecule.com/products/s1896240?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Define Stability Study

Apply Stress Conditions
(Temperature, Humidity, Light)

Analyze Samples
(HPLC, GC-MS)

Collect Quantitative Data

Fit Degradation Kinetic Model

Predict Shelf Life (t90)
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Q4: My experimental results are inconsistent. Could degraded 2-Methyl-4-octanone be the cause? Yes,

inconsistency is a key indicator of potential stability issues. If the chemical has degraded, its purity and

reactivity would change, directly impacting experimental reproducibility, especially in proteomics research

and pharmaceutical synthesis where it is used as a building block [1] [2] [3]. It is recommended to use a new,

in-spec batch and compare results.

Experimental Protocol: Assessing Degradation Kinetics

This protocol outlines how to determine the degradation kinetics of 2-Methyl-4-octanone, following

established scientific practices for pharmaceuticals [5].
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1. Principle By subjecting the compound to accelerated stress conditions (e.g., elevated temperature) and

measuring its concentration over time, the reaction order and rate constant (k) can be determined. This data

allows for the calculation of the shelf life (t90), which is the time required for 10% degradation [5].

2. Materials and Equipment

Test Substance: 2-Methyl-4-octanone.

Apparatus: Controlled temperature ovens or stability chambers (e.g., set to 50°C, 60°C, 70°C).
Analytical Instrumentation: Gas Chromatography (GC) or High-Performance Liquid

Chromatography (HPLC) system suitable for quantifying ketones [6] [7].
Glassware: Sealed vials that can withstand the stress conditions.

3. Procedure 1. Preparation: Dispense identical aliquots of 2-Methyl-4-octanone into multiple sealed

vials. 2. Stress Application: Place the vials into stability chambers at different elevated temperatures.

Maintain a set of control samples at -20°C or 4°C [4]. 3. Sampling: Remove vials from each temperature

condition at predetermined time intervals (e.g., 1, 3, 7, 14, 28 days). 4. Analysis: Dilute the samples as

necessary and analyze them using GC or HPLC to determine the percentage of 2-Methyl-4-octanone

remaining compared to the control.

4. Data Analysis and Kinetic Modeling The relationship between degradation rate and concentration

defines the reaction order. The following table summarizes the key kinetic models used in pharmaceutical

stability studies [5].

Reaction
Order

Rate Law Integrated Rate Law Half-Life (t₁/₂) Shelf Life (t₉₀)

Zero-Order -d[A]/dt = k₀ [A]ₜ = [A]₀ - k₀t [A]₀ / 2k₀ [A]₀ / 10k₀

First-Order -d[A]/dt =

k₁[A]

ln[A]ₜ = ln[A]₀ -

k₁t

ln(2) / k₁ ln(10/9) /

k₁

Second-
Order

-d[A]/dt =

k₂[A]²

1/[A]ₜ = 1/[A]₀ +

k₂t

1 /

(k₂[A]₀)

1 /

(9k₂[A]₀)

[A]₀: Initial concentration; [A]ₜ: Concentration at time t; k: Rate constant.
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To determine the order, plot your data according to the equations in the "Integrated Rate Law" column. The

plot that gives the straight line (zero-order: concentration vs. time; first-order: natural log of concentration

vs. time; second-order: reciprocal of concentration vs. time) indicates the reaction order. Use the

corresponding formula to calculate t90 [5].

Troubleshooting Guide

Observed Problem Potential Causes Corrective & Preventive Actions

Unexpected decrease
in material

Evaporation due to improper
sealing or volatile nature.

Verify container integrity and ensure tight
sealing [1] [2].

Reduced purity or
new peaks in analysis

Chemical degradation from
exposure to heat, light, or

oxidizing agents.

Conduct a new stability study; store away
from oxidizers and in cool, dry conditions

[1] [2] [5].

Inconsistent
experimental results

Use of a compromised batch of

chemical.

Obtain a new, certified batch from a

supplier and establish a quality control
check upon receipt [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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